Cas no 2228334-56-1 (4-(3-fluoro-2,6-dimethoxyphenyl)-1H-imidazole)

• Product Name: 4-(3-fluoro-2,6-dimethoxyphenyl)-1H-imidazole
• CAS No: 2228334-56-1
• MF: C₁₁H₁₁FN₂O₂
• MW: 222.215646028519
• CID: 6448478
• PubChem ID: 165761497
• Update Time: 2025-05-22

4-(3-fluoro-2,6-dimethoxyphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-2,6-dimethoxyphenyl)-1H-imidazole
• 2228334-56-1
• EN300-1793280

• Inchi： 1S/C11H11FN2O2/c1-15-9-4-3-7(12)11(16-2)10(9)8-5-13-6-14-8/h3-6H,1-2H3,(H,13,14)
• InChI Key： GAWSBHXUFSBGMY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1OC)C1=CN=CN1)OC

Computed Properties

• Exact Mass: 222.08045576g/mol
• Monoisotopic Mass: 222.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.1Ų

Additional information on 4-(3-fluoro-2,6-dimethoxyphenyl)-1H-imidazole

Comprehensive Overview of 4-(3-fluoro-2,6-dimethoxyphenyl)-1H-imidazole (CAS No. 2228334-56-1)

The compound 4-(3-fluoro-2,6-dimethoxyphenyl)-1H-imidazole (CAS No. 2228334-56-1) is a fluorinated aromatic imidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and dimethoxy substituents on the phenyl ring, contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a bioactive scaffold, which aligns with current trends in small-molecule therapeutics and precision medicine.

In recent years, the demand for fluorinated heterocycles like 4-(3-fluoro-2,6-dimethoxyphenyl)-1H-imidazole has surged due to their enhanced metabolic stability and bioavailability. This compound’s imidazole core is a hallmark of many FDA-approved drugs, making it a focal point for structure-activity relationship (SAR) studies. Users searching for "fluorinated imidazole derivatives" or "CAS 2228334-56-1 applications" will find this molecule relevant to cutting-edge topics such as kinase inhibition and GPCR modulation.

The synthesis of 4-(3-fluoro-2,6-dimethoxyphenyl)-1H-imidazole typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and selective fluorination. These methods are frequently discussed in forums on green chemistry and sustainable synthesis, addressing user queries like "eco-friendly imidazole preparation". Its logP and hydrogen-bonding capacity also make it a candidate for computational drug design, a hot topic in AI-driven drug discovery.

From a commercial perspective, CAS 2228334-56-1 is often cataloged by suppliers specializing in building blocks for medicinal chemistry. Its high purity grade (>98%) ensures reliability for high-throughput screening (HTS), a technique widely used in oncology and neurodegenerative disease research. Discussions around "imidazole-based lead optimization" frequently cite this compound as a case study.

Environmental and regulatory considerations for 4-(3-fluoro-2,6-dimethoxyphenyl)-1H-imidazole are minimal, as it is not classified as hazardous under major chemical inventories. This aligns with industry shifts toward benign-by-design molecules, a trending search term among process chemists. Analytical data (e.g., NMR, HPLC) for this compound are readily available, supporting its use in quality-by-design (QbD) frameworks.

In summary, 4-(3-fluoro-2,6-dimethoxyphenyl)-1H-imidazole exemplifies the intersection of fluorine chemistry and heterocyclic drug development. Its versatility addresses key user questions, such as "how to modify imidazole for better solubility" or "fluorine’s role in drug half-life." As research progresses, this compound is poised to remain a staple in innovative therapeutic pipelines.